Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride

• IUPAC Name: ethyl 2-amino-3-cyclohex-3-en-1-ylpropanoate;hydrochloride
• InChI: InChI=1S/C11H19NO2.ClH/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9;/h3-4,9-10H,2,5-8,12H2,1H3;1H
• InChI Key: QFFQCAJGISYIRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1CCC=CC1)N.Cl
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol
• CAS No.: 2193065-05-1

Description

Ethyl 2-amino-3-(cyclohex-3-en-1-yl)propanoate hydrochloride is a chemical compound with the molecular formula C11H19NO2. It has a molecular weight of 197.27. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: O=C(OCC)C(N)CC1CC=CCC1. This notation represents the structure of the molecule in a linear format.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 197.27.

Scientific Research Applications

Chemical Synthesis and Catalysis

Research on the oxidation of cyclohexene, a structurally related compound, highlights the importance of such reactions in producing valuable chemical intermediates. Oxidation reactions can lead to a variety of products with different oxidation states and functional groups, which are broadly used in the chemical industry. This knowledge is crucial for applications in both academia and industry, aiming for controllable and selective catalytic oxidation processes (Cao et al., 2018).

Environmental Biodegradation

The study of ethyl tert-butyl ether (ETBE) in soil and groundwater provides insights into the biodegradation and fate of chemical compounds in the environment. Microorganisms capable of degrading ETBE through aerobic processes offer a model for understanding how similar compounds might behave in natural settings. This knowledge is essential for assessing the environmental impact of chemical pollutants and exploring bioremediation strategies (Thornton et al., 2020).

Plant Biology and Ethylene Production

Studies on 1-aminocyclopropane-1-carboxylic acid (ACC) in plants reveal the multifaceted role of this simple molecule beyond being a precursor to ethylene, a significant plant hormone. Insights into ACC's various functions, including its conjugation derivatives, metabolism by bacteria, and transport mechanisms, underline the complexity of plant hormone biology and its impact on plant growth and stress responses. This research can inform agricultural practices and the development of growth regulators (Van de Poel & Van Der Straeten, 2014).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.